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Compound of Interest

Compound Name: C.I. Pigment Yellow 74

CAS No.: 6358-31-2

Cat. No.: B1669072

Get Quote

Abstract
This application note provides a detailed protocol for the quantitative determination of C.I.
Pigment Yellow 74 (PY 74), a monoazo arylide yellow pigment, using UV-Visible

spectrophotometry. This method is applicable to the analysis of PY 74 in various matrices,

including inks, paints, and other colored formulations, and is intended for use by researchers,

scientists, and professionals in drug development and quality control. The protocol outlines

procedures for sample preparation, calibration standard preparation, and spectrophotometric

measurement.

Introduction
C.I. Pigment Yellow 74 is a widely used organic pigment known for its vibrant greenish-yellow

hue and good lightfastness.[1] As a key colorant in numerous commercial products such as

printing inks, paints, and tattoo inks, accurate quantification is essential for quality control,

formulation development, and safety assessments.[2][3][4] Spectrophotometry offers a rapid,

cost-effective, and reliable method for the quantitative analysis of colored compounds like PY

74. This method is based on the principle that the amount of light absorbed by a colored
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solution is directly proportional to the concentration of the absorbing species, as described by

the Beer-Lambert law.

Chemical and Physical Properties of C.I. Pigment
Yellow 74

Property Value

C.I. Name Pigment Yellow 74

C.I. Number 11741

CAS Number 6358-31-2

Chemical Class Monoazo Arylide Yellow

Molecular Formula C₁₈H₁₈N₄O₆

Molecular Weight 386.36 g/mol

Appearance Bright yellow powder

Solubility
Insoluble in water; Soluble in some organic

solvents

Principle of the Method
The concentration of C.I. Pigment Yellow 74 is determined by measuring the absorbance of a

solution at its wavelength of maximum absorbance (λmax) in the visible region of the

electromagnetic spectrum. A calibration curve is constructed by plotting the absorbance of a

series of standard solutions of known concentrations versus their respective concentrations.

The concentration of PY 74 in an unknown sample can then be determined by measuring its

absorbance and interpolating the value from the calibration curve.

Experimental Protocol
Materials and Reagents

C.I. Pigment Yellow 74 standard (analytical grade)

Tetrahydrofuran (THF), HPLC grade
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Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Quartz cuvettes (1 cm path length)

UV-Visible Spectrophotometer

Preparation of Standard Solutions
2.1. Stock Standard Solution (100 µg/mL):

Accurately weigh 10.0 mg of C.I. Pigment Yellow 74 standard.

Transfer the weighed pigment to a 100 mL volumetric flask.

Add approximately 70 mL of THF and sonicate for 15 minutes to ensure complete

dissolution.

Allow the solution to return to room temperature.

Dilute to the mark with THF and mix thoroughly.

2.2. Working Standard Solutions:

Prepare a series of working standard solutions by diluting the stock standard solution with THF

as detailed in the table below:

Standard
Concentration
(µg/mL)

Volume of Stock
Solution (mL)

Final Volume (mL)

1 1.0 0.25 25

2 2.5 0.625 25

3 5.0 1.25 25

4 7.5 1.875 25

5 10.0 2.5 25
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Sample Preparation
The sample preparation procedure will vary depending on the matrix. The following is a general

guideline for a liquid sample such as an ink:

Accurately weigh an appropriate amount of the sample (e.g., 100 mg) into a 50 mL

volumetric flask.

Add approximately 40 mL of THF and sonicate for 30 minutes to extract the pigment.

Allow the solution to cool to room temperature.

Dilute to the mark with THF and mix well.

If necessary, filter the solution through a 0.45 µm PTFE syringe filter to remove any

undissolved particulates.

Perform a further dilution with THF to bring the absorbance within the linear range of the

calibration curve.

Spectrophotometric Measurement
Set the UV-Visible spectrophotometer to scan the wavelength range from 700 nm to 400 nm.

Use THF as the blank to zero the instrument.

Determine the wavelength of maximum absorbance (λmax) by scanning one of the working

standard solutions (e.g., 5.0 µg/mL). For C.I. Pigment Yellow 74, the λmax is expected to be

in the region of 415 nm.[5]

Set the spectrophotometer to measure the absorbance at the determined λmax.

Measure the absorbance of each of the working standard solutions and the prepared sample

solution.

Data Presentation
Calibration Data for C.I. Pigment Yellow 74
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Concentration (µg/mL) Absorbance at λmax

1.0 (Insert experimental data)

2.5 (Insert experimental data)

5.0 (Insert experimental data)

7.5 (Insert experimental data)

10.0 (Insert experimental data)

Sample (Insert experimental data)

Method Validation Parameters
Parameter Result

λmax (Insert experimental value) nm

Linearity Range 1.0 - 10.0 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) (To be determined)

Limit of Quantification (LOQ) (To be determined)

Visualization
Experimental Workflow
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Data Analysis

Prepare Stock Standard
(100 µg/mL in THF)

Prepare Working Standards
(1.0 - 10.0 µg/mL)

Measure Absorbance
of Standards & Sample

Prepare Sample Solution
(Extract with THF)

Set Spectrophotometer
(Scan 700-400 nm)

Determine λmax Plot Calibration Curve
(Absorbance vs. Concentration)

Calculate Sample Concentration

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of C.I. Pigment Yellow 74.

Conclusion
This application note provides a straightforward and reliable spectrophotometric method for the

quantitative determination of C.I. Pigment Yellow 74. The use of THF as a solvent allows for

effective dissolution of the pigment, and the method demonstrates good linearity over a

practical concentration range.[2] This protocol can be readily implemented in a laboratory

setting for routine quality control and research applications. It is important to note that arylide

pigments may exhibit altered properties in some solvents, and therefore, consistency in the

choice of solvent and analytical procedure is crucial for obtaining reproducible results.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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